Cas no 21579-89-5 (1-Piperazinecarboxamide,N,N,4-trimethyl-)

• Product Name: 1-Piperazinecarboxamide,N,N,4-trimethyl-
• CAS No: 21579-89-5
• MF: C₈H₁₇N₃O
• MW: 171.240081548691
• CID: 249907
• PubChem ID: 116049
• Update Time: 2025-04-19

1-Piperazinecarboxamide,N,N,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxamide,N,N,4-trimethyl-
• N,N,4-trimethylpiperazine-1-carboxamide
• 1-Piperazinecarboxamide,N,N,4-trimethyl-(6CI,8CI)
• DTXSID10276173
• BDBM50498768
• 21579-89-5
• SCHEMBL6998058
• CHEMBL3622600

• Inchi： 1S/C8H17N3O/c1-9(2)8(12)11-6-4-10(3)5-7-11/h4-7H2,1-3H3
• InChI Key： OUVVCIBIGUCHRM-UHFFFAOYSA-N
• SMILES： O=C(N(C)C)N1CCN(C)CC1

Computed Properties

• Exact Mass: 171.13731
• Monoisotopic Mass: 171.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 26.8Ų

Experimental Properties

• PSA: 26.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives